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Compound of Interest

Compound Name:
10-Hydroxymethyl-7-

methylbenz(c)acridine

Cat. No.: B070269 Get Quote

Essential Safety Protocols for Handling 10-
Hydroxymethyl-7-methylbenz(c)acridine
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 10-Hydroxymethyl-7-methylbenz(c)acridine, a potent

aromatic acridine compound.

This document provides critical safety and logistical information for the laboratory use of 10-
Hydroxymethyl-7-methylbenz(c)acridine. Due to its classification within the acridine family,

this compound should be handled with the utmost care, assuming potential carcinogenicity,

mutagenicity, and toxicity.[1][2] Adherence to the following personal protective equipment (PPE)

guidelines, handling procedures, and disposal plans is mandatory to ensure personnel safety

and environmental protection.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 10-Hydroxymethyl-7-methylbenz(c)acridine is

not readily available, data from structurally similar acridine compounds indicate significant

health risks. Hazards include potential for serious eye and skin irritation, harm if inhaled or

swallowed, and possible irreversible effects such as carcinogenicity and mutagenicity.[1][3]

Therefore, a stringent PPE protocol is required.
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Table 1: Required Personal Protective Equipment (PPE)

Body Part Required PPE Standard/Specification

Eyes/Face
Safety goggles with side-

shields or a full-face shield.

EN 166 (EU) or OSHA 29 CFR

1910.133 (US).[3][4]

Skin

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[5]

ASTM D6978 for

chemotherapy drug resistance

is a good benchmark.[6]

Flame-resistant and

impervious lab coat or gown.

Worn to prevent skin exposure.

[3][7]

Respiratory

Use in a well-ventilated area or

chemical fume hood is

mandatory.[3][4] If airborne

particles are possible, a

NIOSH/MSHA-approved

respirator is necessary.[3][4]

Follow a respiratory protection

program meeting OSHA's 29

CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149.[3]

Operational Plan: Handling and Experimental
Workflow
A systematic approach to handling 10-Hydroxymethyl-7-methylbenz(c)acridine is crucial to

minimize exposure risk.

Experimental Workflow:

Preparation: Before handling the compound, ensure that the designated workspace

(preferably a certified chemical fume hood) is clean and uncluttered. All necessary PPE must

be donned correctly. An eyewash station and safety shower must be readily accessible.[3][4]

Weighing and Aliquoting: Conduct all weighing and preparation of solutions within the

chemical fume hood to contain any dust or aerosols. Use disposable equipment where

possible to minimize cross-contamination and cleaning requirements.
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Experimental Use: Keep containers of the compound tightly sealed when not in use.[3][4]

Avoid direct contact with the substance. If contact occurs, follow the first aid measures

outlined in Table 2.

Post-Experiment: Decontaminate all non-disposable equipment and the work surface

thoroughly. Remove PPE in the correct order to avoid self-contamination.

Diagram of PPE Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://static.cymitquimica.com/products/04/pdf/sds-C20694600.pdf
https://pubmed.ncbi.nlm.nih.gov/3510748/
https://pubmed.ncbi.nlm.nih.gov/3510748/
https://pubmed.ncbi.nlm.nih.gov/3510748/
https://pim-resources.coleparmer.com/sds/36209.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0165706&productDescription=ACRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.echemi.com/sds/5-methylbenzcacridine-pid_Seven27083.html
https://www.benchchem.com/product/b070269#personal-protective-equipment-for-handling-10-hydroxymethyl-7-methylbenz-c-acridine
https://www.benchchem.com/product/b070269#personal-protective-equipment-for-handling-10-hydroxymethyl-7-methylbenz-c-acridine
https://www.benchchem.com/product/b070269#personal-protective-equipment-for-handling-10-hydroxymethyl-7-methylbenz-c-acridine
https://www.benchchem.com/product/b070269#personal-protective-equipment-for-handling-10-hydroxymethyl-7-methylbenz-c-acridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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